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Compound of Interest

Compound Name: Sodium 2-formylbenzenesulfonate

Cat. No.: B086834 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This document provides immediate and essential safety protocols, operational

guidelines, and disposal plans for handling Sodium 2-formylbenzenesulfonate (CAS No.

1008-72-6). Adherence to these procedures is critical for minimizing risks and ensuring a safe

laboratory environment.

Personal Protective Equipment (PPE)
The selection of appropriate Personal Protective Equipment (PPE) is the first line of defense

against chemical exposure. The following table summarizes the recommended PPE for

handling Sodium 2-formylbenzenesulfonate, which is considered a hazardous substance.[1]
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PPE Category Item Specification

Eye Protection
Safety Glasses with side-

shields or Goggles

Must conform to EN166 (EU)

or OSHA 29 CFR 1910.133

standards.

Hand Protection Chemical-resistant gloves

For brief contact, a glove with

a protection class of 3 or

higher (breakthrough time >60

minutes) is recommended.

Always inspect gloves for

degradation before use.[1]

Body Protection Lab coat or Overalls To prevent skin contact.[1]

P.V.C. Apron
Recommended for additional

protection against splashes.[1]

Respiratory Protection
N95 (US) or equivalent

particulate respirator

Use when handling powders or

in areas with inadequate

ventilation to avoid inhaling

dust.[2] Local exhaust

ventilation is recommended.[1]

Hazard and Safety Data
While specific occupational exposure limits for Sodium 2-formylbenzenesulfonate have not

been established by major regulatory bodies, it is classified as a hazardous substance that can

cause irritation to the eyes, skin, and respiratory system.[1][3] The toxicological properties have

not been fully investigated.[3]

Hazard Data Value Source

Oral Acute Toxicity Estimate

(ATE)
>2000 mg/kg

Glove Breakthrough Time
> 60 minutes (Protection Class

3 or higher)
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Safe Handling and Storage Protocol
Proper handling and storage are crucial to prevent accidents and maintain the chemical's

integrity.

Handling:

Ventilation: Always handle in a well-ventilated area, preferably in a fume hood, to minimize

dust and vapor inhalation.[3]

Avoid Contact: Prevent all personal contact with the substance, including inhalation of dust

and contact with eyes and skin.[1]

Dust Formation: Avoid generating dust. Fine dust clouds can form explosive mixtures with

air.

Ignition Sources: Keep away from heat and sources of ignition. Do not cut, drill, grind, or

weld containers that have held this substance.

Hygiene: Practice good industrial hygiene. Wash hands thoroughly after handling and before

eating, drinking, or smoking.

Storage:

Container: Store in the original, tightly sealed container, which may be a polyethylene or

polypropylene container.[1][3]

Conditions: Keep in a dry, cool, and well-ventilated place.[3]

Incompatibilities: Store away from oxidizing agents such as nitrates, oxidizing acids, and

chlorine bleaches, as contact may cause ignition.[1][3]

Spillage and Disposal Plan
In the event of a spill, immediate and appropriate action is necessary to contain and clean the

area safely.

Spill Response:
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Evacuate: Alert personnel in the area and evacuate if necessary.

Ventilate: Ensure the area is well-ventilated.

Containment: For minor spills, clean up immediately. For major spills, alert emergency

responders.[1]

Clean-up:

Wear appropriate PPE.

Sweep up the solid material, avoiding dust generation.[3]

Collect the spilled material into a suitable, labeled container for disposal.[3]

Do not allow wash water from cleaning to enter drains.[1]

Disposal:

Waste Categorization: Dispose of the chemical and its container in accordance with local,

state, and national regulations. Waste should be separated into categories that can be

handled by local waste management facilities.

Recycling: The material may be recycled if it is unused and uncontaminated.[1]

Consult Authorities: Consult with a licensed waste disposal service or the local Waste

Management Authority for proper disposal guidance.[1]

First Aid Measures
In case of exposure, follow these immediate first aid steps.
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Exposure Route First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of fresh,

running water for at least 15 minutes, holding

the eyelids open.[1] Seek medical attention.

Skin Contact

Immediately remove all contaminated clothing.

Flush skin and hair with running water and soap,

if available.

Inhalation

Remove the person from the contaminated area

to fresh air. Lay the patient down and keep them

warm and rested.[1] If symptoms occur, get

medical attention.

Ingestion

Rinse mouth with water. Give a glass of water to

drink. Do not induce vomiting. If in doubt,

contact a Poisons Information Center or a

doctor.[1]

Experimental Protocol: Synthesis of Sodium 2-
formylbenzenesulfonate
The following is a scaled-up synthesis protocol as described in patent literature, illustrating a

practical application of handling the substance's precursors and product. This method involves

the sulfonation of ortho-chlorobenzaldehyde.

Materials:

o-chlorobenzaldehyde

Sodium sulfite (Na₂SO₃)

Surfactant (e.g., PEG-600)

Water

Autoclave
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Distillation apparatus

Procedure:

Charging the Reactor: In an autoclave, combine o-chlorobenzaldehyde, sodium sulfite, PEG-

600, and water. A representative mass ratio is 1 part o-chlorobenzaldehyde, 1.12 parts

sodium sulfite, 0.04 parts PEG-600, and 4 parts water.

Reaction: Heat the mixture in the autoclave to 170°C and maintain this temperature for 10

hours.

Cooling and Depressurization: Cool the reaction mixture to 95°C and then blow down the

reactor to depressurize.

Distillation: Transfer the synthetic material to a still and perform vacuum distillation to remove

a portion of the water.

Filtration: Filter the hot solution to remove mechanical impurities and salts.

Crystallization and Isolation: Allow the filtrate to cool to room temperature to induce

crystallization. The resulting crystals of Sodium 2-formylbenzenesulfonate are then

collected by centrifugation.

Workflow for Safe Handling of Sodium 2-
formylbenzenesulfonate
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Caption: Workflow for the safe handling of Sodium 2-formylbenzenesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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